Cas no 74051-41-5 (8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride)
74051-41-5 structure
Product Name:8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride
CAS No:74051-41-5
MF:C22H32ClNO2
MW:377.947985649109
CID:1763442
PubChem ID:3057561
Update Time:2025-04-21
8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride
- (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-cyclohexyl-2-phenylacetate,hydrochloride
- Phenylcyclohexenylacetic acid, tropinio ester, hydrochloride
- 1-alpha-H,5-alpha-H-Tropan-3-alpha-ol, 2-cyclohexyl-2-phenylacetate hydrochloride
- 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl cyclohexyl(phenyl)acetate--hydrogen chloride (1/1)
- DTXSID20995500
- 74051-41-5
- Acetic acid, 2-cyclohexyl-2-phenyl-, tropan-3-yl ester
-
- Inchi: 1S/C22H31NO2.ClH/c1-23-18-12-13-19(23)15-20(14-18)25-22(24)21(16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2,4-5,8-9,17-21H,3,6-7,10-15H2,1H3;1H
- InChI Key: GZPRCJXCDHTECC-UHFFFAOYSA-N
- SMILES: Cl.O(C(C(C1C=CC=CC=1)C1CCCCC1)=O)C1CC2CCC(C1)N2C
Computed Properties
- Exact Mass: 377.2121570g/mol
- Monoisotopic Mass: 377.2121570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 439
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
74051-41-5 (8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent